Cas no 1227596-08-8 (2-chloro-6-phenylpyridine-3-carbaldehyde)

2-Chloro-6-phenylpyridine-3-carbaldehyde is a versatile heterocyclic compound featuring a chloro-substituted pyridine core with a phenyl group at the 6-position and a formyl functional group at the 3-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex pharmaceuticals, agrochemicals, and ligands for catalysis. The aldehyde group offers reactivity for further derivatization, enabling the formation of imines, hydrazones, or other functionalized pyridine derivatives. Its well-defined reactivity profile and stability under standard conditions enhance its utility in multi-step synthetic routes. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

2-chloro-6-phenylpyridine-3-carbaldehyde structure

1227596-08-8 structure

Product Name:2-chloro-6-phenylpyridine-3-carbaldehyde

CAS No:1227596-08-8

MF:C₁₂H₈ClNO

MW:217.651021957397

CID:2618221

PubChem ID:53485599

Update Time:2025-06-07

2-chloro-6-phenylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-chloro-6-phenylpyridine-3-carbaldehyde
- DTXSID10704709
- 1227596-08-8
- Inchi： 1S/C12H8ClNO/c13-12-10(8-15)6-7-11(14-12)9-4-2-1-3-5-9/h1-8H
- InChI Key： RBJINMJRZHAISS-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C=CC(C2C=CC=CC=2)=N1

Computed Properties

Exact Mass: 217.0294416Da
Monoisotopic Mass: 217.0294416Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 30Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001827-250mg	2-Chloro-6-phenylnicotinaldehyde	1227596-08-8	95%	250mg	$1019.20	2023-09-03
Alichem	A029001827-500mg	2-Chloro-6-phenylnicotinaldehyde	1227596-08-8	95%	500mg	$1617.60	2023-09-03
Alichem	A029001827-1g	2-Chloro-6-phenylnicotinaldehyde	1227596-08-8	95%	1g	$3068.70	2023-09-03